Cas no 1132-60-1 (1-Piperidinepropanesulfonicacid)

1-Piperidinepropanesulfonicacid Properties

Names and Identifiers

• 1-Piperidinepropanesulfonicacid
• 3-(Piperidin-1-yl)propane-1-sulfonic acid
• 3-piperidin-1-ylpropane-1-sulfonic acid
• piperidine-1-propanesulphonic acid
• 3-<1-Piperidino>-propan-1-sulfonat
• EINECS 214-476-4
• piperidine-1-propanesulfonic acid
• piperidine-N-(3-propanesulfonic acid)
• AKOS024333901
• SCHEMBL916959
• NE4H83JFB6
• UNII-NE4H83JFB6
• NSC 226368
• SS-4895
• BAA13260
• 1-Piperidinepropanesulfonic acid
• 1132-60-1
• NS00045348
• DTXSID20150319
• NSC226368
• 1-Piperidinepropanesulphonic acid
• 3-(piperidin-1-yl)propane-1-sulfonicacid
• NSC-226368
• 3-(piperidin-1-yl)propane-1-sulfonic acid
• Piperidine-1-propanesulfonic acid
• Piperidine-1-propanesulphonic acid
• +Expand

• InChIKey： ALDBKVFJKDDXNP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17NO3S/c10-13(11,12)8-4-7-9-5-2-1-3-6-9/h1-8H2,(H,10,11,12)
• SMILES： N1(CCCS(O)(=O)=O)CCCCC1

Computed Properties

• Exact Mass: 207.09300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 207.092914
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 1.76890
• PSA: 65.99000
• Refractive Index: 1.514
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.2±0.1 g/cm3